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Compound of Interest

Compound Name: Antitubercular agent-40

Cat. No.: B15563959

Get Quote

Abstract: Bedaquiline, sold under the brand name Sirturo, represents a significant

breakthrough in the fight against tuberculosis (TB), particularly multi-drug-resistant tuberculosis

(MDR-TB).[1][2] It is the first TB drug with a new mechanism of action to be approved in over

40 years.[1][3][4][5] This document provides a comprehensive technical overview of the

discovery, development, mechanism of action, and key experimental data related to

Bedaquiline.

Introduction: The Need for Novel Antitubercular
Agents
Tuberculosis remains a leading cause of death from a single infectious agent, with the rise of

multi-drug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium

tuberculosis posing a significant global health threat.[6] The lengthy and often poorly tolerated

treatment regimens for these resistant forms of TB have underscored the urgent need for new

drugs with novel mechanisms of action. Bedaquiline's development was a landmark event,

offering a new therapeutic option for patients with limited treatment choices.[4]
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The journey of Bedaquiline from a screening hit to an approved drug was a multi-year

endeavor led by a team at Janssen Pharmaceutica.[2] The process began with the screening of

a diverse library of compounds to identify those with potent activity against Mycobacterium

tuberculosis. This led to the identification of a diarylquinoline (DARQ) compound with a unique

mechanism of action.[1][7]

The initial lead compound was then subjected to an extensive medicinal chemistry program to

optimize its potency, selectivity, and pharmacokinetic properties.[1] This process involved the

synthesis and evaluation of thousands of analogues to identify the most promising candidate,

which ultimately became Bedaquiline (formerly known as TMC207).[1]

Following preclinical studies that demonstrated its efficacy and acceptable safety profile,

Bedaquiline entered clinical trials.[7] Phase IIb studies showed its effectiveness in treating

MDR-TB, and in 2012, it received accelerated approval from the U.S. Food and Drug

Administration (FDA) for this indication.[2][4][7]
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Caption: A logical workflow of the discovery and development of Bedaquiline.

Mechanism of Action
Bedaquiline has a novel mechanism of action, targeting the energy metabolism of

Mycobacterium tuberculosis.[7] It specifically inhibits the F1Fo-ATP synthase, an essential

enzyme for the bacterium's survival and replication.[7][8]
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The drug binds to the c subunit of the ATP synthase, which disrupts the proton motive force

across the bacterial cell membrane.[8] This inhibition of proton translocation prevents the

synthesis of ATP, leading to a depletion of the cell's energy reserves and ultimately causing

bacterial death.[8] A key advantage of Bedaquiline is its selectivity for the mycobacterial ATP

synthase, minimizing off-target effects on human cells.[8] Furthermore, it is effective against

both replicating and non-replicating mycobacteria, making it a powerful tool against latent and

persistent infections.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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